Cas no 745833-06-1 (Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate)

• Product Name: Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate
• CAS No: 745833-06-1
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 2145542
• PubChem ID: 21062883
• Update Time: 2025-07-17

Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(4-fluoro-phenyl)-nicotinic acid methyl ester
• methyl 6-chloro-2-(4-fluorophenyl)pyridine-3-carboxylate
• MFCD04112539
• AKOS027254957
• METHYL 6-CHLORO-2-(4-FLUOROPHENYL)NICOTINATE
• DB-306982
• DTXSID90610415
• SCHEMBL2513073
• METHYL6-CHLORO-2-(4-FLUOROPHENYL)NICOTINATE
• 745833-06-1
• 3-Pyridinecarboxylic acid, 6-chloro-2-(4-fluorophenyl)-, methyl ester
• BOPGURALGGUNMA-UHFFFAOYSA-N
• CS-0361908
• AS-37571
• Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate

• MDL： MFCD04112539
• Inchi： 1S/C13H9ClFNO2/c1-18-13(17)10-6-7-11(14)16-12(10)8-2-4-9(15)5-3-8/h2-7H,1H3
• InChI Key： BOPGURALGGUNMA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C(C2C=CC(=CC=2)F)=N1

Computed Properties

• Exact Mass: 265.0305844Da
• Monoisotopic Mass: 265.0305844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate

Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate (CAS No. 745833-06-1): A Comprehensive Overview

Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate (CAS No. 745833-06-1) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its 6-Chloro-2-(4-fluorophenyl)nicotinate moiety, has been extensively studied for its potential applications in drug development and molecular biology.

The molecular structure of Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate consists of a nicotinic acid derivative with both chloro and fluoro substituents, which contribute to its distinct chemical properties. The presence of these functional groups enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. In recent years, the compound has been explored for its role in developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

Recent studies have highlighted the pharmacological significance of Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate by demonstrating its ability to interact with specific biological targets. For instance, research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pain signaling pathways. This finding has opened up new avenues for the development of pain management therapies that are more effective and have fewer side effects compared to existing medications.

In addition to its potential in pain management, Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate has been investigated for its anti-inflammatory properties. Studies have shown that the compound can modulate inflammatory responses by interacting with key signaling molecules such as cytokines and chemokines. This mechanism of action suggests that it could be a promising candidate for treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate is another area of interest for synthetic chemists. The process typically involves multi-step reactions, including chlorination and fluorination of aromatic precursors, followed by esterification to yield the final product. Advanced synthetic methodologies have been developed to improve the yield and purity of the compound, making it more suitable for industrial-scale production.

The chemical stability of Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate under various conditions is also a critical factor in its pharmaceutical applications. Research has demonstrated that the compound remains stable under controlled storage conditions but may degrade when exposed to extreme temperatures or light. Understanding these stability profiles is essential for ensuring the efficacy and safety of drugs derived from this compound.

Efforts are ongoing to explore the potential of Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate in other therapeutic areas as well. For example, preliminary studies have suggested that it may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore the need for further research to fully harness the therapeutic potential of this compound.

The role of computational chemistry in studying Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate cannot be overstated. Advanced computational models have been used to predict the binding affinities of this compound with various biological targets, providing valuable insights into its mechanism of action. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

In conclusion, Methyl 6-Chloro-2-(4-fluorophenyl)nicotinate (CAS No. 745833-06-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicine and biotechnology.